Cas no 4921-68-0 (2,8-Decadienedioicacid, 1,10-diethyl ester)

• Product Name: 2,8-Decadienedioicacid, 1,10-diethyl ester
• CAS No: 4921-68-0
• MF: C₁₄H₂₂O₄
• MW: 254.322084903717
• CID: 330205
• PubChem ID: 5355502
• Update Time: 2025-04-19

2,8-Decadienedioicacid, 1,10-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,8-Decadienedioicacid, 1,10-diethyl ester
• 2,8-Decadienedioicacid,di
• diethyl (2Z,8Z)-deca-2,8-dienedioate
• 1,7-Octadien-1,8-dicarbonsaeure-diethylester
• Diethyl-1,7-diensebacat
• Diethyl-2,8-decadien-1,10-dioat
• NSC38053
• DTXSID50417967
• 4921-68-0
• NSC-38053

• Inchi： 1S/C14H22O4/c1-3-17-13(15)11-9-7-5-6-8-10-12-14(16)18-4-2/h9-12H,3-8H2,1-2H3/b11-9-,12-10-
• InChI Key： SRXSLKRTMGRQDT-HWAYABPNSA-N
• SMILES： O(CC)C(/C=C\CCCC/C=C\C(=O)OCC)=O

Computed Properties

• Exact Mass: 254.15200
• Monoisotopic Mass: 254.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 2.78540